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Compound of Interest

Compound Name: Indole-5-carboxylic acid

Cat. No.: B178182 Get Quote

Essential Safety and Handling Guide for Indole-
5-carboxylic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Indole-5-carboxylic acid in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Identification and Safety Data
Indole-5-carboxylic acid is a chemical compound that requires careful handling due to its

potential health effects. According to safety data sheets, it can cause skin and eye irritation and

may lead to respiratory irritation.[1][2] Some sources also classify it as harmful if swallowed.[1]

GHS Hazard Statements:

H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]
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Property Value Reference

Molecular Formula C₉H₇NO₂ [1][3]

Molecular Weight 161.16 g/mol [1][3][4]

Appearance Beige solid [5]

Melting Point 211-213 °C (lit.) [4]

Storage Temperature
Store in a cool, dry, and well-

ventilated place
[3][5]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn when

handling Indole-5-carboxylic acid:

PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield that

meets NIOSH (US) or EN 166 (EU) standards.

[3]

Hand Protection

Chemical-resistant gloves, such as nitrile

rubber. Gloves must be inspected before use

and disposed of properly after.[3][6]

Respiratory Protection

A NIOSH/MSHA-approved respirator with a dust

filter (e.g., N95) is recommended, particularly

when there is a risk of generating dust.[4][5][6]

Protective Clothing
A lab coat or other protective clothing to prevent

skin contact.[3][6]

Operational Protocol: Step-by-Step Handling
Procedure
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This protocol outlines the key steps for the safe handling of Indole-5-carboxylic acid, from

preparation to disposal.

1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are readily accessible.[5][7]

Work in a well-ventilated area. A chemical fume hood is recommended, especially when

handling powders to minimize inhalation of dust.[3][8]

Lay down disposable bench paper to contain any potential spills.[8]

2. Weighing and Handling:

When weighing, do so in a manner that minimizes dust generation. If possible, use a balance

with an enclosure.[8]

Use a spatula or scoopula to transfer the solid chemical.[9] Avoid direct contact with hands.

[9]

Keep containers tightly closed when not in use.[3][5]

3. Accidental Spill Response:

In case of a spill, evacuate unnecessary personnel from the area and ensure adequate

ventilation.[6]

For a solid spill, carefully sweep up the material and place it into a suitable, labeled container

for disposal.[3][5] Avoid creating dust.

Clean the spill area with an appropriate solvent and decontaminate any affected surfaces.

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[1][5]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration. Seek

medical attention.[1][5]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center.[1]

Disposal Plan
Proper disposal of Indole-5-carboxylic acid and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste Indole-5-carboxylic acid and any contaminated materials

(e.g., gloves, weighing paper, absorbent pads) in a designated, compatible, and properly

labeled waste container.[6]

Regulatory Compliance: Chemical waste generators are responsible for classifying waste as

hazardous or non-hazardous according to local, state, and federal regulations (e.g., US EPA

guidelines in 40 CFR 261.3).[6]

Disposal Method: Dispose of the contents and container through an approved waste

disposal plant or a licensed hazardous waste contractor.[5][6][10] Do not dispose of this

chemical down the drain or in regular trash.[6]

Institutional Guidelines: Always consult your institution's Environmental Health and Safety

(EHS) office for specific disposal guidelines.[6]
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Caption: Workflow for the safe handling of Indole-5-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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